(4-Isopropylamino-butyl)-carbamic acid tert-butyl ester
Description
(4-Isopropylamino-butyl)-carbamic acid tert-butyl ester is a carbamate derivative characterized by a butyl chain substituted with an isopropylamino group at the fourth carbon and a tert-butoxycarbonyl (Boc) protecting group. The Boc group is widely used in organic synthesis to protect amine functionalities due to its stability under basic and nucleophilic conditions and ease of removal under acidic conditions .
Properties
IUPAC Name |
tert-butyl N-[4-(propan-2-ylamino)butyl]carbamate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26N2O2/c1-10(2)13-8-6-7-9-14-11(15)16-12(3,4)5/h10,13H,6-9H2,1-5H3,(H,14,15) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVVYSUJNSJQUPQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCCCCNC(=O)OC(C)(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(4-Isopropylamino-butyl)-carbamic acid tert-butyl ester, commonly referred to as M4, is a compound of significant interest due to its potential therapeutic applications, particularly in neurodegenerative diseases. This article provides a comprehensive overview of its biological activity, supported by research findings, case studies, and data tables.
- Chemical Formula : C12H24N2O2
- Molecular Weight : 228.33 g/mol
- CAS Number : [Not specified in the sources]
M4 exhibits dual inhibitory effects on β-secretase and acetylcholinesterase, which are crucial in the pathogenesis of Alzheimer's disease. By inhibiting these enzymes, M4 prevents the aggregation of amyloid beta peptides (Aβ), which are implicated in neurotoxicity and cognitive decline.
In Vitro Studies
- Cell Viability : M4 was tested on astrocyte cells exposed to Aβ1-42. Results indicated that:
- Cytokine Production : The compound demonstrated a reduction in TNF-α levels in astrocytes treated with Aβ1-42, although not statistically significant. IL-6 levels remained unchanged across treatments .
In Vivo Studies
M4 was evaluated in a scopolamine-induced oxidative stress model in rats:
- Oxidative Stress Markers : Treatment with M4 led to decreased malondialdehyde (MDA) levels compared to the scopolamine group, indicating a reduction in lipid peroxidation .
- Comparison with Galantamine : While both M4 and galantamine showed similar effects on reducing oxidative stress markers, galantamine exhibited statistically significant improvements over M4 .
Case Studies
A study involving the administration of M4 in an animal model revealed moderate protective effects against cognitive decline induced by Aβ. The study highlighted that while M4 showed promise, its bioavailability in the brain was a limiting factor for efficacy compared to established treatments like galantamine .
Data Tables
| Parameter | Control | Aβ1-42 Alone | Aβ1-42 + M4 | Galantamine |
|---|---|---|---|---|
| Cell Viability (%) | 100 | 43.78 ± 7.17 | 62.98 ± 4.92 | Not specified |
| TNF-α Levels (pg/mL) | Baseline | Increased | Decreased | Not specified |
| MDA Levels (μmol/g tissue) | Baseline | High | Lowered | Significantly lower |
Comparison with Similar Compounds
Structural Features and Substituent Effects
The tert-butyl carbamate group is a common feature among analogs, but substituents on the adjacent chain or ring vary significantly, impacting physicochemical and biological behavior:
Key Observations :
- Aromatic vs. Aliphatic Chains : Aromatic analogs (e.g., ) exhibit higher lipophilicity (logP ~2–3) compared to aliphatic derivatives, affecting membrane permeability.
- Functional Groups: Hydroxymethyl () and amino groups () enhance aqueous solubility, whereas chloro-acetyl () introduces electrophilic reactivity for covalent bonding.
- Steric Effects : Bulky substituents like isopropyl () or cyclohexyl () may hinder enzymatic degradation, improving metabolic stability.
Physicochemical Properties
- Solubility: Hydrophilic groups (e.g., -OH in ) increase water solubility, while aromatic rings () reduce it. The target compound’s isopropylamino group may balance solubility and lipophilicity.
- Stability : Boc-protected amines (–14) are stable under basic conditions but cleaved by acids (e.g., TFA), enabling controlled deprotection .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
